Cas no 3286-46-2 (sulbutiamine)

Thiamine thiozinate is a chemical substance with molecular formula c32h46n8o6s2.

sulbutiamine structure

Product Name:sulbutiamine

CAS No:3286-46-2

Molecular Formula:C₃₂H₄₆N₈O₆S₂

Molecular Weight:702.887644290924

MDL:MFCD01726427

CID:44001

PubChem ID:253661026

sulbutiamine Properties

Names and Identifiers

- sulbutiamine
- diisobutyrate(ester)
- o,o’-diisobutyrylthiaminedisulfide
- o-isobutyroylthiaminedisulfide
- [4-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-3-[2-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanylpent-3-enyl] 2-methylpropanoate
- arcalion
- BISIBUTIAMINE
- Bisibuthiamine
- [4-[(4-Amino-2-methylpyrimidin-5-yl)methylformylamino]-3-[2-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanylpent-3-enyl] 2
- O-Isobutyroylthiamine Disulfide
- Bisibutiamine
- Tox21_112460_1
- BCP05328
- bisibutiamine
- DTXCID3026641
- Youvitan
- SCHEMBL25578
- Tox21_112460
- CHEMBL2105813
- [(Z)-4-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-3-[[(Z)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-[2-(2-methylpropanoyloxy)ethyl]prop-1-enyl]disulfanyl]pent-3-enyl] 2-methylpropanoate
- NCGC00167456-02
- BCP9000417
- HMS3886G15
- Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester
- Disulfanediylbis(4-(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamido)pent-3-ene-3,1-diyl) bis(2-methylpropanoate)
- [(Z)-4-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-[[(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanyl]pent-3-enyl] 2-methylpropanoate
- AKOS015965079
- Q-201756
- NCGC00167456-01
- 3286-46-2
- CKHJPWQVLKHBIH-ZDSKVHJSSA-N
- isobutyryl thiamine disulfide
- D01319
- HY-B2229
- Youvitan (TN)
- s5203
- CS-7920
- CCG-270389
- MFCD01726427
- [(Z)-4-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanyl]pent-3-enyl] 2-methylpropanoate
- CAS-3286-46-2
- GLXC-04498
- DTXSID5046641
- +Expand
- MDL： MFCD01726427
- InChIKey： WATYXWCZHMWFNE-UHFFFAOYSA-N
- Inchi： InChI=1S/C32H48N8O6S2/c1-19(2)31(43,44)11-9-27(21(5)39(17-41)15-25-13-35-23(7)37-29(25)33)47-48-28(10-12-32(45,46)20(3)4)22(6)40(18-42)16-26-14-36-24(8)38-30(26)34/h13-14,17-20H,9-12,15-16H2,1-8H3,(H,43,44)(H,45,46)(H2,33,35,37)(H2,34,36,38)
- SMILES： C/C(N(C=O)CC1=CN=C(C)N=C1N)=C(CCOC(C(C)C)=O)/SS/C(CCOC(C(C)C)=O)=C(C)\N(C=O)CC2=CN=C(C)N=C2N

Computed Properties

Exact Mass: 702.29800
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 19
Monoisotopic Mass: 702.298
Heavy Atom Count: 48
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 247A^2

Experimental Properties

LogP: 7.12200
PSA: 247.42000
Merck: 9297
Refractive Index: 1.7400 (estimate)
Boiling Point: 892.5°C at 760 mmHg
Melting Point: 149-156°C
Flash Point: 493.5°C
Density: 1.1323 (rough estimate)

sulbutiamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I6R1-1g	Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester	3286-46-2	98%	1g	$8.00	2024-05-05
A2B Chem LLC	AI47757-1g	Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester	3286-46-2	98%	1g	$7.00	2024-04-20
Aaron	AR00I6ZD-1g	Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester	3286-46-2	98%	1g	$5.00
abcr	AB436201-1g	Sulbutiamine; .	3286-46-2		1g	€77.40
Ambeed	A363144-1g	Disulfanediylbis(4-(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamido)pent-3-ene-3,1-diyl) bis(2-methylpropanoate)	3286-46-2	98%	1g	$9.0	2024-07-19
Chemenu	CM252245-100g	Sulbutiamine	3286-46-2	98%	100g	$149	2023-01-02
Crysdot LLC	CD11144408-10g	Sulbutiamine	3286-46-2	98%	10g	$108
eNovation Chemicals LLC	Y1050004-100g	Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester	3286-46-2	98%	100g	$190
Key Organics Ltd	KS-1287-1MG	Sulbutiamine	3286-46-2	>97%	1mg	£36.00	2023-09-07
Life Chemicals	F0001-2410-2μmol	(3E)-4-{N-[(4-amino-2-methylpyrimidin-5-yl)methyl]formamido}-3-{[(2E)-2-{N-[(4-amino-2-methylpyrimidin-5-yl)methyl]formamido}-5-[(2-methylpropanoyl)oxy]pent-2-en-3-yl]disulfanyl}pent-3-en-1-yl 2-methylpropanoate	3286-46-2	90%+	2μl	$57.0

sulbutiamine Suppliers

HU ZHOU TIAN RUI Biotechnology Co., Ltd.

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WuHan Dong Kang Yuan technology co., LTD

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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widely chemical reagent

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TCI (Shanghai) Development Co., Ltd.

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(CAS:3286-46-2)

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Phone:13061970904

Email:Sales-CN@TCIchemicals.com

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